Cas no 484-23-1 (I779505)

• Product Name: I779505
• CAS No: 484-23-1
• MF: C₈H₁₀N₆
• MW: 190.205199718475
• MDL: MFCD01250766
• CID: 37696
• PubChem ID: 10230
• Update Time: 2025-04-18

I779505 Chemical and Physical Properties

Names and Identifiers

• Ophthazin
• Dihydralazine
• 1,4-dihydrazinonaphthalazine
• 1,4-dihydrazino-phthalazin
• 1,4-dihydrazinophthalazine
• 2,3-dihydro-1,4-phthalazinedionedihydrazone
• 4-phthalazinedione,2,3-dihydro-dihydrazone
• c7441
• cassella532
• dihydralazin
• (4-hydrazinylphthalazin-1-yl)hydrazine
• 1,4-Dihydrazinyl-phthalazine
• 1,4-bis(hydrazino)phthalazine
• 1,4-dihydrazinophtalazine
• 1,4-dihydrazinophthanazine
• Dihydrallazin
• Dihydrallazine
• Hypopresol
• Nepresol
• Nepresolin
• Nepressol
• 484-23-1
• GS-0013
• BDBM50088433
• 5-25-17-00465 (Beilstein Handbook Reference)
• Tox21_111653
• AKOS030240650
• DB12945
• SCHEMBL149629
• CHEMBL35505
• SR-01000944956
• NCGC00159421-02
• NSC 526654
• Dihydralazine [INN:BAN]
• CCRIS 7576
• Phthalazine,4-dihydrazino-
• AKOS006276458
• Q408370
• DIHYDRALAZINE [MI]
• Tox21_111653_1
• NCGC00159421-03
• AKOS025393367
• Phthalazine, 1,4-dihydrazino-
• Dihydrazinophthalazine
• NSC-526654
• C 7441
• DTXSID0022935
• DTXCID902935
• Dihidralazina
• Tonolysin
• CHEBI:134841
• (4-diazanylphthalazin-1-yl)diazane
• FT-0602022
• (4-hydrazinyl-1-phthalazinyl)hydrazine
• Cassella 532
• 1,4-dihydrazineylphthalazine
• 1,4-dihydrazinylphthalazine
• Dihydralazine (INN)
• Dihydralazinum
• 1,4-Phthalazinedione, 2,3-dihydro-, dihydrazone
• CS-0452869
• EN300-8589194
• AE-641/40262237
• PCU411F5L6
• SCHEMBL14318435
• 2,3-Dihydro-1,4-phthalazinedione dihydrazone
• DIHYDRALAZINE [WHO-DD]
• Dihydralazinum [INN-Latin]
• (1Z)-4-hydrazinyl-1-hydrazinylidene-1,2-dihydrophthalazine
• 1,4-dihydrazono-1,2,3,4-tetrahydrophthalazine
• A827533
• BRN 0183442
• Dihidralazina [INN-Spanish]
• DIHYDRALAZINE [INN]
• UNII-PCU411F5L6
• 1, 2,3-dihydro-, dihydrazone
• NSC526654
• NS00003492
• D07170
• EINECS 207-605-0
• SR-01000944956-1
• CAS-484-23-1
• Dihydrazinophthalazin
• DB-002370
• 1-hydrazinyl-4-hydrazinylidene-3H-phthalazine
• diidralazina
• 1,4-Dihydrazino-phthalazine
• Ophthazin; Dihydralazin; Dihydrallazin; (4-Hydrazinylphthalazin-1-yl)hydrazine
• 1,4-Phthalazinedione, 2,3-dihydro-, dihydrazone (9CI)
• Dihydralazinum (INN-Latin)
• GLXC-25007
• Dihidralazina (INN-Spanish)
• C02DB01
• 207-605-0
• 1,4-dihydraziny-phthalazine
• 1,4-Dihydrazinylphthalazine;2,3-Dihydro-1,4-phthalazinedione dihydrazone;1,4-Dihydrazinophthalazine
• FO26573
• I779505

• MDL： MFCD01250766
• Inchi： 1S/C8H10N6/c9-11-7-5-3-1-2-4-6(5)8(12-10)14-13-7/h1-4H,9-10H2,(H,11,13)(H,12,14)
• InChI Key： VQKLRVZQQYVIJW-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=CC2=C(NN)N=1)NN

Computed Properties

• Exact Mass: 190.09700
• Monoisotopic Mass: 190.096694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2
• Topological Polar Surface Area: 102

Experimental Properties

• Density: 1.3243 (rough estimate)
• Melting Point: 180°C (rough estimate)
• Boiling Point: 315.71°C (rough estimate)
• Flash Point: 345.9 °C
• Refractive Index: 1.8100 (estimate)
• PSA: 108.34000
• LogP: 0.44540
• Vapor Pressure: Not available

I779505 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Toxicity：LD50 i.p. in rats: 1084 mmol/kg (Steiner)
• Storage Condition：(BD125005)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines